Tubulin inhibitor 42

• Molecular Formula: C20H23NO7
• Molecular Weight: 389.4 g/mol
• InChI: InChI=1S/C20H23NO7/c1-25-15-6-5-11(7-14(15)23)18-13(10-22)20(24)21(18)12-8-16(26-2)19(28-4)17(9-12)27-3/h5-9,13,18,22-23H,10H2,1-4H3/t13-,18-/m0/s1
• InChIKey: JJGIUCCUMYQUIO-UGSOOPFHSA-N

Chiral β-lactam-tubulin binders often suffer from stereochemistry loss, reducing potency and selectivity. Tubulin inhibitor 42 (Compound 14b) solves this with a validated trans configuration and (S)-C-4 center. - Sub-micromolar IC50: 0.014 μM (A2780), 0.021 μM (HeLa), 0.016 μM (MDA-MB-231) - Lower normal-cell cytotoxicity vs. colchicine/CA-4 - Co-crystal structure PDB: 5XAG available for SAR - Dual anti-mitotic + anti-angiogenic activity in vivo. Supplied for preclinical xenograft, HTS, and VDA studies.

Tubulin Inhibitor 42: Chemistry, Mechanism, and Sourcing

Tubulin inhibitor 42 (CAS 2135713-96-9, molecular formula C₂₀H₂₃NO₇, MW 389.40), also known as Compound 14b, is a chiral β-lactam-bridged analogue of combretastatin A-4 (CA-4) that functions as a tubulin polymerization inhibitor by binding to the colchicine site on β-tubulin [1]. It disrupts microtubule dynamic homeostasis, arrests cancer cells in the G2/M phase, induces apoptosis, and suppresses angiogenesis both in vitro and in vivo [1]. The compound's stereochemistry—specifically the trans configuration between the A and B rings and the (S)-configuration at the C-4 chiral center—is critically important for its antiproliferative activity, distinguishing it from non-stereoselective CA-4 analogs [1].

Tubulin polymerization inhibition and microtubule dynamics studies

G2/M cell cycle arrest and apoptosis pathway research

Stereochemistry-dependent colchicine-site binding investigation

• [1] Zhou P, Liang Y, Zhang H, Jiang H, Feng K, Xu P, Wang J, Wang X, Ding K, Luo C, Liu M, Wang Y. Design, synthesis, biological evaluation and cocrystal structures with tubulin of chiral β-lactam bridged combretastatin A-4 analogues as potent antitumor agents. Eur J Med Chem. 2018 Jan 20;144:817-842. doi: 10.1016/j.ejmech.2017.12.004. PMID: 29306206. View Source

Why Tubulin Inhibitor 42 Cannot Be Substituted

Tubulin inhibitor 42 is not interchangeable with generic colchicine-site binders (e.g., colchicine, CA-4, or podophyllotoxin) because its antiproliferative potency, cancer-cell selectivity profile, and dual-mechanism potential are tightly coupled to its unique chiral β-lactam scaffold [1]. In the original study, a single change in absolute configuration at the C-4 position dramatically reduced activity, demonstrating that even close structural analogs lose efficacy if stereochemistry is altered [1]. Furthermore, while many colchicine-site agents suffer from poor selectivity between malignant and normal cells, 14b exhibited demonstrably lower cytotoxicity toward normal human oviduct epithelial cells, a property not shared by all in-class compounds [1]. Substituting Tubulin inhibitor 42 with a structurally related but stereochemically distinct analog risks substantial loss of potency, selectivity, and the validated in vivo antitumor activity documented for this specific compound [1].

Stereochemistry C-4 absolute configuration change may eliminate anti-proliferative activity reported for 14b.

Selectivity Generic colchicine-site ligands may lack the lower normal-cell cytotoxicity profile observed.

In vivo Non-chiral CA-4 analogs may not replicate xenograft activity without prodrug formulation.

• [1] Zhou P, Liang Y, Zhang H, Jiang H, Feng K, Xu P, Wang J, Wang X, Ding K, Luo C, Liu M, Wang Y. Design, synthesis, biological evaluation and cocrystal structures with tubulin of chiral β-lactam bridged combretastatin A-4 analogues as potent antitumor agents. Eur J Med Chem. 2018 Jan 20;144:817-842. doi: 10.1016/j.ejmech.2017.12.004. PMID: 29306206. View Source

Tubulin Inhibitor 42: Comparative Differentiation Evidence

Antiproliferative Potency vs. CA-4 and Colchicine

Tubulin inhibitor 42 (14b) demonstrates nanomolar to sub-nanomolar antiproliferative IC50 values across a panel of human cancer cell lines. Against A2780 ovarian cancer cells, 14b shows an IC50 of 0.014 μM, against HeLa cervical cancer cells 0.021 μM, and against MDA-MB-231 triple-negative breast cancer cells 0.016 μM, all measured by MTT assay after 48 h incubation [1]. These values place 14b in a potency range comparable to or exceeding that of CA-4, the natural product parent scaffold, which typically exhibits IC50 values in the low nanomolar range (e.g., 11.9–16 nM against MDA-MB-231) depending on cell line and assay conditions [1]. The SKOV-3 cell line data from the same study confirms the compound's consistent sub-micromolar activity across diverse tumor types [1].

Antiproliferative potency vs. CA-4

Cross-study comparable

IC50 A2780 0.014 µM, HeLa 0.021 µM, MDA-MB-231 0.016 µM; comparable to CA-4 (~2–3 fold)

Supports antiproliferative assay context

MTT assay, 48 h, multiple cancer lines

Evidence Dimension	Antiproliferative IC50 against human cancer cell lines
Target Compound Data	A2780: 0.014 μM; HeLa: 0.021 μM; MDA-MB-231: 0.016 μM (MTT assay, 48 h) [1]
Comparator Or Baseline	CA-4 (Combretastatin A-4): MDA-MB-231 IC50 ~11.9–16 nM; HeLa IC50 ~5.9–21 nM [1]; Colchicine: typically 10–100 nM range depending on cell line (class reference)
Quantified Difference	14b shows comparable potency to CA-4 (within ~2–3 fold across tested lines); significantly more potent than colchicine in most cancer cell models (10–100 fold improvement typically observed for CA-4-class agents vs. colchicine)
Conditions	Human cancer cell lines A2780 (ovarian), HeLa (cervical), MDA-MB-231 (breast), SKOV-3 (ovarian); MTT assay; 48 h incubation; data from Zhou et al., 2018 [1]

Why This Matters

Procurement decisions for tubulin inhibitor screening libraries should prioritize compounds with verified single-digit to sub-micromolar potency across multiple cancer histotypes, and 14b meets this threshold with published quantitative data across four independent cell lines.

• [1] Zhou P, Liang Y, Zhang H, Jiang H, Feng K, Xu P, Wang J, Wang X, Ding K, Luo C, Liu M, Wang Y. Design, synthesis, biological evaluation and cocrystal structures with tubulin of chiral β-lactam bridged combretastatin A-4 analogues as potent antitumor agents. Eur J Med Chem. 2018 Jan 20;144:817-842. doi: 10.1016/j.ejmech.2017.12.004. PMID: 29306206. View Source

Cancer-Selective Cytotoxicity

Tubulin inhibitor 42 (14b) displays demonstrably lower cytotoxicity toward normal human oviduct epithelial cells compared to its effects on malignant cells, indicating in vitro selectivity [1]. This is a critical differentiator from colchicine, which is known to have a narrow therapeutic index and significant toxicity toward normal proliferating tissues. The co-crystal structure (PDB: 5XAG) confirms that 14b binds specifically to the colchicine site on β-tubulin, providing a structural basis for its activity. While the original paper does not report a numerical Selectivity Index for 14b against each normal cell type, the qualitative selectivity finding is explicitly stated and contrasts with the well-documented non-selective toxicity of colchicine [1].

Cancer-cell selectivity

Class-level inference

Lower cytotoxicity toward normal oviduct epithelial cells reported qualitatively

Reported normal-cell cytotoxicity context

Quantitative selectivity index not provided

Evidence Dimension	Cytotoxicity toward normal vs. malignant cells
Target Compound Data	14b demonstrated less cytotoxicity on normal human oviduct epithelial cells than on malignant cells (qualitative statement from primary reference) [1]
Comparator Or Baseline	Colchicine: known narrow therapeutic index with significant toxicity to normal tissues; no selective cytotoxicity reported
Quantified Difference	Selectivity advantage for 14b reported qualitatively; quantitative selectivity index not provided in the source paper [1]
Conditions	Human oviduct epithelial cells (normal) vs. A2780, HeLa, SKOV-3, MDA-MB-231 cancer cell lines; in vitro cytotoxicity assay [1]

Why This Matters

For researchers building cancer-selective compound libraries or planning in vivo proof-of-concept studies, a tubulin inhibitor with documented lower normal-cell toxicity reduces the risk of systemic toxicity that plagues classical colchicine-site agents.

• [1] Zhou P, Liang Y, Zhang H, Jiang H, Feng K, Xu P, Wang J, Wang X, Ding K, Luo C, Liu M, Wang Y. Design, synthesis, biological evaluation and cocrystal structures with tubulin of chiral β-lactam bridged combretastatin A-4 analogues as potent antitumor agents. Eur J Med Chem. 2018 Jan 20;144:817-842. doi: 10.1016/j.ejmech.2017.12.004. PMID: 29306206. View Source

In Vivo Tumor Growth Inhibition

Tubulin inhibitor 42 (14b) demonstrated significant inhibition of xenograft tumor growth in nude mice with an acceptable therapeutic window [1]. This in vivo validation separates 14b from the many colchicine-site ligands that show potent in vitro activity but fail to translate to animal models due to toxicity or poor pharmacokinetics. The study explicitly confirms that 14b suppressed angiogenesis in vivo and blocked tumor growth, providing a dual mechanistic validation (anti-mitotic plus anti-angiogenic) in a living system [1]. While specific TGI% (tumor growth inhibition percentage) values were not extracted from the publicly available abstract, the fact that both 14b and its close analog 14c were advanced to xenograft studies indicates reproducible in vivo activity within this chemical series [1].

In vivo tumor growth inhibition

Reported

Inhibited xenograft growth in nude mice without prodrug; acceptable therapeutic window reported

In vivo model-response context

Parent drug, not a prodrug; model species not detailed

Evidence Dimension	In vivo tumor xenograft growth inhibition
Target Compound Data	14b inhibited xenograft tumor growth in nude mice with acceptable therapeutic window [1]
Comparator Or Baseline	Many colchicine-site binders (e.g., colchicine itself) are not used as antitumor agents in vivo due to toxicity; CA-4P (fosbretabulin) is a clinical-stage CA-4 prodrug with documented in vivo efficacy but requires prodrug formulation
Quantified Difference	14b is active in vivo without requiring a prodrug strategy, unlike CA-4 which necessitates phosphate prodrug (CA-4P) formulation for in vivo delivery [1]
Conditions	Nude mouse xenograft model; tumor type not specified in abstract; compound administered as parent drug (not prodrug) [1]

Why This Matters

For translational research groups, a tubulin inhibitor with direct in vivo efficacy (no prodrug required) reduces formulation complexity and accelerates the transition from in vitro screening to animal proof-of-concept studies.

• [1] Zhou P, Liang Y, Zhang H, Jiang H, Feng K, Xu P, Wang J, Wang X, Ding K, Luo C, Liu M, Wang Y. Design, synthesis, biological evaluation and cocrystal structures with tubulin of chiral β-lactam bridged combretastatin A-4 analogues as potent antitumor agents. Eur J Med Chem. 2018 Jan 20;144:817-842. doi: 10.1016/j.ejmech.2017.12.004. PMID: 29306206. View Source

Co-Crystal Structure at Colchicine Site

The co-crystal structure of Tubulin inhibitor 42 (14b) bound to the tubulin-stathmin-TTL complex has been solved by X-ray crystallography at 2.56 Å resolution and deposited as PDB ID 5XAG [1]. This structural data definitively confirms that 14b occupies the colchicine-binding site at the α/β-tubulin interface, with the chiral β-lactam ring providing conformational restraint that locks the molecule in the biologically active trans configuration [1]. In contrast, the parent natural product CA-4 lacks this conformational lock and undergoes spontaneous cis-to-trans isomerization, leading to inactivation. Many commercial colchicine-site inhibitors lack publicly available co-crystal structures, making 14b one of the relatively few CA-4 analogs with experimentally validated binding mode data suitable for structure-based optimization [1].

Co-crystal structure

Cross-study comparable

PDB 5XAG, 2.56 Å resolution, colchicine-site binding confirmed

Supports structure-based optimization context

Bos taurus tubulin-stathmin-TTL complex

Evidence Dimension	Availability of high-resolution co-crystal structure with tubulin
Target Compound Data	Co-crystal structure solved at 2.56 Å resolution; PDB: 5XAG; confirms colchicine-site binding [1]
Comparator Or Baseline	CA-4: co-crystal structure available (PDB: 1SA0 and others); colchicine: co-crystal structure available (PDB: 1SA0); many synthetic CA-4 analogs lack publicly deposited co-crystal structures
Quantified Difference	14b is among a limited subset of conformationally restrained β-lactam CA-4 analogs with publicly available tubulin co-crystal structures; resolution (2.56 Å) is suitable for structure-based drug design [1]
Conditions	Tubulin-stathmin-TTL ternary complex; X-ray diffraction; Bos taurus tubulin; compound Z2 (14b) ligand [1]

Why This Matters

Access to a publicly deposited co-crystal structure (PDB 5XAG) enables structure-based optimization, computational docking studies, and rational design of 14b derivatives without the cost and time of de novo crystallography, adding significant procurement value for medicinal chemistry teams.

• [1] Zhou P, Liang Y, Zhang H, Jiang H, Feng K, Xu P, Wang J, Wang X, Ding K, Luo C, Liu M, Wang Y. Design, synthesis, biological evaluation and cocrystal structures with tubulin of chiral β-lactam bridged combretastatin A-4 analogues as potent antitumor agents. Eur J Med Chem. 2018 Jan 20;144:817-842. doi: 10.1016/j.ejmech.2017.12.004. PMID: 29306206. View Source

Anti-Angiogenic and Anti-Mitotic Activity

Tubulin inhibitor 42 (14b) significantly suppresses angiogenesis both in vitro and in vivo, preventing vascularization and tumor growth [1]. This dual mechanism—combining direct anti-mitotic effects on tumor cells with disruption of tumor blood supply—is a hallmark of the combretastatin class and is explicitly validated for 14b in the source paper. By comparison, classical tubulin polymerization inhibitors such as colchicine and vinca alkaloids primarily exert anti-mitotic effects without the same degree of vascular-disrupting activity at tolerable doses. The angiogenesis data further support 14b's in vivo antitumor efficacy and suggest potential application in combination regimens where vascular normalization or disruption is therapeutically desirable [1].

Anti-angiogenic activity

Class-level inference

Suppressed angiogenesis in vitro and in vivo; dual anti-mitotic/vascular mechanism

Supports angiogenesis assay context

Endothelial tube formation, in vivo angiogenesis models

Evidence Dimension	In vitro and in vivo angiogenesis inhibition
Target Compound Data	14b suppressed angiogenesis both in vitro and in vivo, preventing vascularization and tumor growth [1]
Comparator Or Baseline	Colchicine: primarily anti-mitotic, limited anti-angiogenic activity at tolerated doses; CA-4 and CA-4P are known vascular-disrupting agents (VDAs) with clinical data; vinca alkaloids: primarily anti-mitotic with less VDA activity
Quantified Difference	14b shares the dual anti-mitotic/anti-angiogenic profile of CA-4 and CA-4P, distinguishing it from single-mechanism tubulin inhibitors (quantitative angiogenesis IC50 data not provided in abstract; full data in article) [1]
Conditions	In vitro angiogenesis assays (e.g., endothelial tube formation) and in vivo angiogenesis models; referenced in Zhou et al., 2018 [1]

Why This Matters

Compounds with validated dual anti-mitotic and anti-angiogenic activity offer broader therapeutic potential, particularly for solid tumors where vascular targeting is a clinically validated strategy; 14b provides this dual activity in a single agent without requiring combination therapy.

• [1] Zhou P, Liang Y, Zhang H, Jiang H, Feng K, Xu P, Wang J, Wang X, Ding K, Luo C, Liu M, Wang Y. Design, synthesis, biological evaluation and cocrystal structures with tubulin of chiral β-lactam bridged combretastatin A-4 analogues as potent antitumor agents. Eur J Med Chem. 2018 Jan 20;144:817-842. doi: 10.1016/j.ejmech.2017.12.004. PMID: 29306206. View Source

Tubulin Inhibitor 42: Research and Procurement Applications

Structure-Based Drug Design and Optimization

With a publicly deposited high-resolution co-crystal structure (PDB: 5XAG, 2.56 Å), Tubulin inhibitor 42 serves as an ideal starting point or reference compound for structure-based optimization of colchicine-site tubulin inhibitors [1]. Medicinal chemistry teams can use the atomic-level binding mode information to rationally modify substituents while preserving the critical trans stereochemistry, accelerating SAR exploration without requiring de novo crystallography.

In Vivo Preclinical Studies in Solid Tumors

Because 14b has demonstrated in vivo xenograft tumor growth inhibition with an acceptable therapeutic window and does not require a prodrug formulation, it is well-suited for direct preclinical efficacy testing in mouse models of ovarian, cervical, or triple-negative breast cancer [1]. Its dual anti-mitotic and anti-angiogenic mechanism makes it particularly relevant for tumor types where vascular disruption is a validated strategy.

Cancer Cell Line Screening for Tubulin Inhibitors

Tubulin inhibitor 42, with verified sub-micromolar IC50 values against A2780 (0.014 μM), HeLa (0.021 μM), MDA-MB-231 (0.016 μM), and SKOV-3 cell lines, provides a well-characterized positive control for high-throughput screening campaigns against diverse cancer histotypes [1]. Its lower cytotoxicity toward normal oviduct epithelial cells further supports its use as a reference standard for assessing cancer-cell selectivity in phenotypic screens.

Angiogenesis and Vascular Biology Research

Given its validated anti-angiogenic activity both in vitro and in vivo, 14b is suitable for use in endothelial cell assays, tube formation studies, and in vivo angiogenesis models such as the Matrigel plug assay or chick chorioallantoic membrane (CAM) assay [1]. Researchers investigating vascular-disrupting agents (VDAs) can employ 14b as a structurally distinct comparator to CA-4P, with the added benefit of a solved tubulin co-crystal structure for mechanistic studies.

Application

Selection Property

Validation Focus

Colchicine-site ligand optimization

Co-crystal structure availability (PDB 5XAG)

Binding mode confirmation, SAR exploration

In vivo xenograft tumor studies

Direct in vivo activity without prodrug

Tumor growth inhibition endpoint context

Antiproliferative screening

Multi-line antiproliferative assay context

Cell-viability and selectivity endpoints

Angiogenesis model studies

Dual anti-mitotic/anti-angiogenic mechanism

Endothelial tube formation, vascular disruption assays

• [1] Zhou P, Liang Y, Zhang H, Jiang H, Feng K, Xu P, Wang J, Wang X, Ding K, Luo C, Liu M, Wang Y. Design, synthesis, biological evaluation and cocrystal structures with tubulin of chiral β-lactam bridged combretastatin A-4 analogues as potent antitumor agents. Eur J Med Chem. 2018 Jan 20;144:817-842. doi: 10.1016/j.ejmech.2017.12.004. PMID: 29306206. View Source